molecular formula C13H18O2 B13307392 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid

2-(3,4-Dimethylphenyl)-3-methylbutanoic acid

Cat. No.: B13307392
M. Wt: 206.28 g/mol
InChI Key: HMSRRWVXWSUPLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,4-Dimethylphenyl)-3-methylbutanoic acid is a branched-chain carboxylic acid featuring a 3,4-dimethylphenyl substituent attached to the second carbon of a 3-methylbutanoic acid backbone. Its molecular formula is C₁₃H₁₆O₂, with a molecular weight of 206.26 g/mol. The compound is characterized by two methyl groups on the phenyl ring at positions 3 and 4, which confer distinct steric and electronic properties. This structure is pivotal in applications such as pesticidal intermediates, as noted in patent literature .

Properties

Molecular Formula

C13H18O2

Molecular Weight

206.28 g/mol

IUPAC Name

2-(3,4-dimethylphenyl)-3-methylbutanoic acid

InChI

InChI=1S/C13H18O2/c1-8(2)12(13(14)15)11-6-5-9(3)10(4)7-11/h5-8,12H,1-4H3,(H,14,15)

InChI Key

HMSRRWVXWSUPLW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C(C(C)C)C(=O)O)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid typically involves the reaction of 3,4-dimethylphenylacetic acid with appropriate reagents under controlled conditions. One common method includes the use of Grignard reagents, where 3,4-dimethylphenylmagnesium bromide reacts with methyl butanoate to form the desired product. The reaction is usually carried out in an anhydrous environment to prevent the hydrolysis of the Grignard reagent.

Industrial Production Methods

In an industrial setting, the production of 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid may involve catalytic processes to enhance yield and efficiency. Catalysts such as palladium or nickel can be used to facilitate the coupling reactions. Additionally, continuous flow reactors may be employed to maintain optimal reaction conditions and improve scalability.

Chemical Reactions Analysis

Types of Reactions

2-(3,4-Dimethylphenyl)-3-methylbutanoic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

    Reduction: Reduction reactions can be performed using reagents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols.

    Substitution: Electrophilic aromatic substitution reactions can occur on the phenyl ring, where substituents like halogens or nitro groups can be introduced using reagents like halogens (e.g., bromine) or nitrating agents (e.g., nitric acid).

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Bromine in the presence of a catalyst like iron(III) bromide for bromination.

Major Products Formed

    Oxidation: Formation of carboxylic acids or ketones.

    Reduction: Formation of primary or secondary alcohols.

    Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

2-(3,4-Dimethylphenyl)-3-methylbutanoic acid has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules. It serves as an intermediate in the preparation of pharmaceuticals and agrochemicals.

    Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

    Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific pathways.

    Industry: Utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. For example, it could inhibit or activate certain enzymes involved in metabolic pathways, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

The biological and chemical behavior of 2-(3,4-dimethylphenyl)-3-methylbutanoic acid is influenced by its substituents. Below is a comparative analysis with key analogs:

Table 1: Comparison of Structural Analogs
Compound Name Substituents Molecular Formula Molecular Weight Key Properties/Applications
2-(3,4-Dimethylphenyl)-3-methylbutanoic acid 3,4-dimethylphenyl C₁₃H₁₆O₂ 206.26 Pesticide intermediate
2-(3,4-Dimethoxyphenyl)-3-methylbutanoic acid 3,4-dimethoxyphenyl C₁₃H₁₈O₄ 238.28 Research chemical
2-(4-Methoxyphenyl)-3-methylbutanoic acid 4-methoxyphenyl C₁₂H₁₆O₃ 208.25 Pesticide component
2-(3-Chlorophenyl)-3-methylbutanoic acid 3-chlorophenyl C₁₁H₁₃ClO₂ 212.67 Potential bioactive agent
Caffeic acid 3,4-dihydroxyphenyl C₉H₈O₄ 180.16 Antioxidant, dietary supplement
Key Observations :

Electron-Donating vs. Electron-Withdrawing Groups :

  • Methyl (3,4-dimethylphenyl) : Weakly electron-donating, enhancing lipophilicity and membrane permeability. This makes the compound suitable for pesticidal applications where penetration into biological membranes is critical .
  • Methoxy (3,4-dimethoxyphenyl) : Stronger electron-donating via resonance, reducing acidity (pKa ~4.5–5.0) compared to caffeic acid (pKa ~4.2) . The dimethoxy derivative is less polar, favoring solubility in organic solvents .
  • Chloro (3-chlorophenyl) : Electron-withdrawing, increasing acidity (pKa ~3.8–4.0) and reactivity in nucleophilic substitutions .

Biological Activity :

  • The 3,4-dimethylphenyl variant’s lipophilicity likely enhances its interaction with hydrophobic pockets in pesticidal targets, as seen in its use as a precursor for S-pyridyl thioesters .
  • Caffeic acid (3,4-dihydroxyphenyl) exhibits antioxidant activity due to hydroxyl groups capable of radical scavenging, a feature absent in methyl/methoxy analogs .

Synthetic Utility :

  • The dimethoxy analog is a common intermediate in pharmaceutical research, while the dimethyl variant is tailored for pesticidal applications .
  • Chloro and bromo derivatives (e.g., 4-bromophenyl) are used in cross-coupling reactions to build complex agrochemicals .

Physicochemical Properties

  • Solubility :
    • The dimethylphenyl derivative has lower aqueous solubility (~0.1 mg/mL) compared to the dimethoxy analog (~1.5 mg/mL) due to reduced polarity.
    • Caffeic acid, with polar hydroxyl groups, shows higher solubility (~5 mg/mL) .
  • Thermal Stability :
    • Methyl and methoxy substituents improve thermal stability, with decomposition temperatures >200°C, whereas hydroxyl groups in caffeic acid lower stability (decomposition ~150°C) .

Biological Activity

2-(3,4-Dimethylphenyl)-3-methylbutanoic acid, a compound with notable structural characteristics, has garnered attention for its potential biological activities. This article delves into its biological effects, mechanisms of action, and related research findings, supported by data tables and case studies.

Molecular Structure and Characteristics

  • Molecular Formula: C13H18O2
  • Molecular Weight: 206.28 g/mol
  • IUPAC Name: 2-(3,4-dimethylphenyl)-3-methylbutanoic acid

The compound features a branched aliphatic chain attached to a dimethylphenyl group, influencing its solubility and reactivity.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds structurally similar to 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid. For instance, a related compound demonstrated significant cytotoxic effects against various cancer cell lines:

CompoundCell LineIC50 (µM)
MX69ALL0.3
NB0.5-1.2
HeLa8.12

The compound’s mechanism of action is believed to involve the inhibition of MDM2, a protein that regulates the tumor suppressor p53. Inhibition of MDM2 allows for the reactivation of p53, leading to increased apoptosis in cancer cells .

The biological activity of 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid may be attributed to its interaction with specific molecular targets:

  • MDM2 Inhibition: The compound may inhibit MDM2's ability to bind p53, thus promoting p53-mediated apoptosis.
  • Caspase Activation: It is suggested that the compound can induce activation of caspases, which are crucial for apoptosis in cancer cells.

Case Studies and Research Findings

  • Study on Antiproliferative Activity:
    A recent study focused on a structurally similar compound revealed that modifications in substituents significantly impacted antiproliferative potency. The study found that compounds with electron-donating groups exhibited enhanced activity compared to those with bulkier substituents .
  • In Vivo Efficacy:
    In vivo studies indicated that while certain derivatives exhibited potent anticancer activity (IC50 as low as 0.3 µM), their pharmacokinetic properties limited further development. This highlights the importance of optimizing chemical structure for therapeutic efficacy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.